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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-24,055, chemically identified as 4'-(3,3-Dimethyl-1-triazeno) acetanilide, is a compound that

has demonstrated significant antifeedant, insecticidal, and oviposition-inhibiting properties

against various stored-product insect pests. Its efficacy has been noted against species such

as the confused flour beetle (Tribolium confusum) and the saw-toothed grain beetle

(Oryzaephilus surinamensis)[1]. This document provides a detailed protocol for conducting an

antifeedant assay to evaluate the efficacy of AC-24,055, methods for data analysis and

presentation, and a summary of its proposed mechanism of action.

Chemical Properties of AC-24,055
A clear understanding of the test compound's properties is essential for accurate and

reproducible experimental design.

Property Value

Molecular Formula C₁₀H₁₄N₄O

Molar Mass 206.24 g/mol

CAS Number 1933-50-2
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Antifeedant Assay Protocol: No-Choice Flour Disc
Bioassay
This protocol is adapted from established methods for testing antifeedants against stored

product insects, such as Tribolium species. It is a "no-choice" assay, meaning the insects are

only provided with the treated food source.

Objective: To quantify the feeding deterrence of AC-24,055 against adult stored-product

insects.

Materials:

AC-24,055

Acetone (or other suitable solvent)

Whole wheat flour

Brewer's yeast (10:1 w/w ratio with flour)

Petri dishes (e.g., 60 mm diameter)

Filter paper discs (sized to fit Petri dishes)

Micropipettes

Analytical balance

Drying oven

Environmental chamber or incubator (maintained at 28 ± 2°C and 65 ± 5% RH)

Adult insects (e.g., Tribolium confusum), 1-2 weeks old, starved for 24 hours prior to the

assay.

Experimental Procedure:
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Preparation of Test Compound: Prepare a stock solution of AC-24,055 in acetone. From this

stock, create a series of dilutions to achieve the desired final concentrations to be tested on

the flour discs.

Preparation of Flour Discs:

Thoroughly mix whole wheat flour and brewer's yeast (10:1 w/w).

Add a minimal amount of water to create a thick, dough-like paste.

Press a small, pre-weighed amount of the paste (e.g., 500 mg) onto a filter paper disc to

create a uniform, flat disc.

Dry the discs in an oven at 60°C for 4 hours or until a constant weight is achieved.

Allow the discs to cool to room temperature in a desiccator.

Record the initial dry weight of each disc (W_initial).

Treatment of Flour Discs:

Apply a specific volume (e.g., 100 µL) of a given AC-24,055 dilution evenly onto the

surface of a pre-weighed flour disc.

For the control group, apply the same volume of the solvent (acetone) only.

Allow the solvent to evaporate completely in a fume hood.

Bioassay:

Place each treated and control disc into a separate Petri dish.

Introduce a pre-determined number of starved adult insects (e.g., 10 adults of Tribolium

confusum) into each Petri dish.

Seal the Petri dishes with parafilm to prevent escape.
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Place the Petri dishes in an environmental chamber in the dark for a set period (e.g., 72

hours).

Data Collection:

After the exposure period, remove the insects from the Petri dishes.

Carefully collect all remaining flour disc material and any frass.

Dry the remaining flour disc material to a constant weight as in step 2.

Record the final dry weight of each disc (W_final).

Data Presentation and Analysis
The antifeedant effect is quantified by calculating the weight loss of the flour discs and the

Feeding Deterrence Index (FDI).

1. Calculation of Food Consumption:

Consumption in Control (C): W_initial (control) - W_final (control)

Consumption in Treatment (T): W_initial (treated) - W_final (treated)

2. Calculation of Feeding Deterrence Index (FDI):

The FDI is calculated using the following formula:

FDI (%) = [(C - T) / (C + T)] x 100

Where:

C = mass of food consumed in the control group

T = mass of food consumed in the treated group

3. Data Summary Table:
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The results should be summarized in a table for clear comparison across different

concentrations of AC-24,055.

Concentration of
AC-24,055 (µg/cm²)

Mean Food
Consumed (mg) ±
SE (Treated)

Mean Food
Consumed (mg) ±
SE (Control)

Feeding Deterrence
Index (FDI) (%)

0 (Control) Value Value 0

Concentration 1 Value Value Value

Concentration 2 Value Value Value

Concentration 3 Value Value Value

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the AC-24,055 antifeedant assay protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1666484?utm_src=pdf-body
https://www.benchchem.com/product/b1666484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Assay Phase

Analysis Phase

Starve Adult Insects (24h)

Introduce Insects to Petri Dishes

Prepare AC-24,055 Dilutions

Apply Compound to Discs

Prepare & Pre-weigh Flour Discs

Incubate (e.g., 72h)

Remove Insects

Dry & Post-weigh Flour Discs

Calculate FDI

Click to download full resolution via product page

Caption: Workflow for the no-choice antifeedant bioassay.

Proposed Mechanism of Action
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AC-24,055 is a triazeno compound. Triazenes are known to act as alkylating agents. Their

mechanism of action is believed to involve the methylation of DNA, which leads to cytotoxicity

and can explain the observed antifeedant and insecticidal effects.
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Caption: Proposed cytotoxic mechanism of action for AC-24,055.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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